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Compound of Interest

Compound Name: AMBERLITE MB-150

Cat. No.: B1166884

AMBERLITE™ MB-150 Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals experiencing issues
with AMBERLITE™ MB-150 mixed bed ion exchange resin, specifically focusing on the failure
to achieve target water resistivity.

Frequently Asked Questions (FAQSs)
Q1: What is AMBERLITE™ MB-150 and what is its expected performance?

Al: AMBERLITE™ MB-150 is a ready-to-use, ionically equilibrated mixed bed resin composed
of a strong acid cation resin and a strong base, type 1 anion exchange resin.[1] It is designed
for water demineralization, and under proper operating conditions, it is capable of producing
water quality above 10 MQ-cm.[1]

Q2: What are the typical physical and chemical properties of AMBERLITE™ MB-1507?

A2: The key properties of AMBERLITE™ MB-150 are summarized in the table below.
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Property Value

Physical Form Moist spherical beads
lonic Form (as shipped) Hydrogen/Hydroxide
Cation to Anion Ratio 1:1 (equivalent)
Volumetric Composition 40% Cation / 60% Anion
Moisture Content 60% (maximum)
Particle Size (Effective) 0.55 mm (approximate)

] N Insoluble in water, dilute acids/bases, and
Chemical Stability vent
common solvents

pH Range 0-14
Maximum Operating Temp. 140°F

Minimum Bed Depth 24 inches

Service Flow Rate 2-5 gallons/min/cu ft

Source: AMBERLITE™ MB-150 Product

Information Sheet[1]

Q3: What factors can influence the final resistivity of the treated water?

A3: Several factors can impact the final water resistivity, including the quality of the feed water,
the flow rate, operating temperature, and the condition of the resin.[2][3] Exposure of the
purified water to air can also lower resistivity due to the dissolution of atmospheric carbon
dioxide.[4][5]

Troubleshooting Guide: Failure to Reach Target
Water Resistivity

This guide provides a systematic approach to diagnosing and resolving issues related to low
water resistivity when using AMBERLITE™ MB-150.
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Problem: The resistivity of the deionized water is
significantly lower than the expected >10 MQ-cm.

Below is a troubleshooting workflow to identify the potential cause of the issue.
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Low W

ater Resistivity Detected

Step 1: Analyze Feed Water Quality

Feed water within spec?

High concentration of organics,
iron, or suspended soids?

Step 2: Inspect Resin Bed Condition

Resin bed appears normal?

Resin in use for extended period?

Potential Cause: Resin Fouling
Step 3: Verify Operating

g Flow Rate com

Flow rate within spec? Potential Cause: Resin Exhaustion
Step 4: Monitor Operating Temperature

Flow rate outside 2-5 galimin/cu ft range?

Temperature within spec?

‘ Step 5: Review Regeneration Procedure (If Applicable) }47

Reggneration performed?

Temperaure > 140°F?

Potential Cause: Channeling

Potential Cause: High Temperature Potential Cause: Improper Flow Rate

Implement Corrective Actions
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Exhausted MB-150 Resin

'

Backwash for Separation

Cation Resin Layer (Bottom) Anion Resin Layer (Top)

Regenerate with Acid (e.g., HCI) Regenerate with Caustic (e.g., NaOH)
Rinse Cation Resin Rinse Anion Resin
Drain Water

'

Remix with Air

Regenerated MB-150 Resin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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